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Compound of Interest

Compound Name: 4-Bromo-1-isopropyl-1H-pyrazole

Cat. No.: B1290141 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the molecular structure and properties of 4-
Bromo-1-isopropyl-1H-pyrazole, a heterocyclic organic compound of interest in medicinal

chemistry and materials science.

Molecular Properties
The fundamental molecular characteristics of 4-Bromo-1-isopropyl-1H-pyrazole are

summarized in the table below. This data is essential for stoichiometric calculations, analytical

characterization, and computational modeling.

Property Value Reference

Molecular Formula C₆H₉BrN₂ [1][2]

Molecular Weight 189.05 g/mol [1][2]

CAS Number 313735-62-5 [2]

Molecular Structure
The structural formula of 4-Bromo-1-isopropyl-1H-pyrazole consists of a pyrazole ring, which

is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. A bromine
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atom is substituted at the 4-position of the pyrazole ring, and an isopropyl group is attached to

one of the nitrogen atoms (N1).

Caption: Molecular structure of 4-Bromo-1-isopropyl-1H-pyrazole.

Experimental Protocols
While this guide does not detail specific experimental protocols, the characterization of 4-
Bromo-1-isopropyl-1H-pyrazole would typically involve the following standard analytical

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to

confirm the chemical structure by identifying the chemical shifts and coupling constants of

the hydrogen and carbon atoms in the molecule.

Mass Spectrometry (MS): High-resolution mass spectrometry would be employed to

determine the precise molecular weight and isotopic distribution, confirming the elemental

composition.

Infrared (IR) Spectroscopy: IR spectroscopy would help identify the characteristic vibrational

frequencies of the functional groups present in the molecule, such as the C-H, C=C, C-N,

and C-Br bonds.

X-ray Crystallography: For a definitive determination of the three-dimensional solid-state

structure, single-crystal X-ray diffraction would be the method of choice.

Researchers and drug development professionals should refer to established chemical

literature and databases for detailed synthetic and analytical procedures. No experimental data

was generated in the production of this document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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